N-(2-((2-(4-chlorophenyl)-1H-indol-3-yl)thio)ethyl)benzamide
Description
N-(2-((2-(4-chlorophenyl)-1H-indol-3-yl)thio)ethyl)benzamide, commonly known as CBR-5884, is a novel compound that has gained significant attention in the field of scientific research. It belongs to the class of benzamide derivatives and is known to exhibit potent anti-inflammatory and analgesic properties.
Scientific Research Applications
Synthesis of Benzamide Derivatives
This compound serves as a precursor in the synthesis of various benzamide derivatives. These derivatives are significant due to their wide range of applications in pharmaceuticals, where they are used as intermediates in the synthesis of therapeutic agents . The process benefits from the use of green chemistry principles, employing ultrasonic irradiation and a superior, recoverable catalyst, leading to high-yield and eco-friendly production .
Antimicrobial Activity
Benzamide derivatives, including those derived from the compound , have shown potential as antimicrobial agents. Their structure allows for the synthesis of compounds like sulfathiazole, which is known for its antimicrobial properties .
Antitumor and Cytotoxic Activity
The thiazole moiety present in the compound has been linked to antitumor and cytotoxic activities. Derivatives of thiazole have been synthesized and demonstrated potent effects on various human tumor cell lines, suggesting the potential use of this compound in cancer research .
Anti-Tubercular Agents
Research has indicated that benzamide derivatives can be designed and synthesized to act as potent anti-tubercular agents. This is particularly relevant in the fight against drug-resistant strains of Mycobacterium tuberculosis .
Neuroprotective Agents
The compound’s derivatives may also find application as neuroprotective agents. This is due to the presence of the thiazole ring, which is found in many biologically active compounds with neuroprotective properties .
Agricultural Applications
In agriculture, benzamide derivatives are used in the synthesis of compounds with various applications, such as pesticides and growth regulators. The compound’s derivatives could enhance the effectiveness and safety of agricultural chemicals .
Industrial Applications
The compound is also used in the industrial synthesis of benzamides, which are utilized in the production of plastics, papers, and rubbers, contributing to the development of materials with improved properties .
Development of Diagnostic Agents
Lastly, the compound’s derivatives could be employed in the development of diagnostic agents, particularly in the imaging of tumors or infectious diseases, leveraging their chemical properties for enhanced contrast and specificity .
properties
IUPAC Name |
N-[2-[[2-(4-chlorophenyl)-1H-indol-3-yl]sulfanyl]ethyl]benzamide |
Source
|
|---|---|---|
| Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C23H19ClN2OS/c24-18-12-10-16(11-13-18)21-22(19-8-4-5-9-20(19)26-21)28-15-14-25-23(27)17-6-2-1-3-7-17/h1-13,26H,14-15H2,(H,25,27) |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
HZVWRDKQIRCHAM-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)NCCSC2=C(NC3=CC=CC=C32)C4=CC=C(C=C4)Cl |
Source
|
| Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C23H19ClN2OS |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
406.9 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
N-(2-((2-(4-chlorophenyl)-1H-indol-3-yl)thio)ethyl)benzamide | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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